molecular formula C21H21N5O4 B11298204 N-(2,4-dimethoxyphenyl)-2-[2-(4-methylphenyl)-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl]acetamide

N-(2,4-dimethoxyphenyl)-2-[2-(4-methylphenyl)-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl]acetamide

Cat. No.: B11298204
M. Wt: 407.4 g/mol
InChI Key: HQRYQLFVMZRBTF-UHFFFAOYSA-N
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Description

    N-(2,4-dimethoxyphenyl)-2-[2-(4-methylphenyl)-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl]acetamide: , often referred to as , belongs to the class of organic compounds known as acetamides. It features a complex fused-ring system, combining an imidazole-triazole core with aromatic substituents.

  • The compound’s chemical formula is C24H22N6O4.
  • Its molecular weight is approximately 462.47 g/mol.
  • Properties

    Molecular Formula

    C21H21N5O4

    Molecular Weight

    407.4 g/mol

    IUPAC Name

    N-(2,4-dimethoxyphenyl)-2-[2-(4-methylphenyl)-5-oxo-4,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl]acetamide

    InChI

    InChI=1S/C21H21N5O4/c1-12-4-6-13(7-5-12)19-23-21-24-20(28)16(26(21)25-19)11-18(27)22-15-9-8-14(29-2)10-17(15)30-3/h4-10,16H,11H2,1-3H3,(H,22,27)(H,23,24,25,28)

    InChI Key

    HQRYQLFVMZRBTF-UHFFFAOYSA-N

    Canonical SMILES

    CC1=CC=C(C=C1)C2=NN3C(C(=O)NC3=N2)CC(=O)NC4=C(C=C(C=C4)OC)OC

    Origin of Product

    United States

    Preparation Methods

      Synthetic Routes: While specific synthetic routes for Compound X are not widely documented, it can be prepared through multistep organic synthesis. Researchers typically start with commercially available starting materials.

      Reaction Conditions: The synthesis may involve condensation reactions, cyclizations, and functional group transformations.

      Industrial Production: Unfortunately, industrial-scale production methods remain proprietary, but academic research provides valuable insights.

  • Chemical Reactions Analysis

      Reactivity: Compound X is likely to undergo various reactions, including

      Common Reagents and Conditions: Specific reagents and conditions depend on the desired modifications.

      Major Products: These reactions yield derivatives of Compound X, each with unique properties.

  • Scientific Research Applications

      Chemistry: Researchers explore its reactivity, design analogs, and study its interactions with other molecules.

      Biology: Compound X might exhibit biological activity, making it relevant for drug discovery.

      Medicine: Investigations focus on potential therapeutic applications.

      Industry: Its unique structure could inspire novel materials or catalysts.

  • Mechanism of Action

      Targets: Compound X likely interacts with specific receptors, enzymes, or cellular components.

      Pathways: It may modulate signaling pathways, affecting cellular processes.

  • Comparison with Similar Compounds

      Uniqueness: Compound X’s fused imidazole-triazole core sets it apart.

      Similar Compounds: While no direct analogs exist, related compounds include imidazoles, triazoles, and acetamides.

    Remember that this overview is based on existing knowledge up to my last update in 2021 For the most current research, consult recent scientific literature

    : Example reference. (Note: Actual references should be cited from reliable sources.)

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